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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B15554811

Get Quote

An In-depth Technical Guide on the Physical Characteristics of 1-Bromoundecane-d3

This technical guide provides a comprehensive overview of the physical characteristics of 1-
Bromoundecane-d3, tailored for researchers, scientists, and professionals in drug

development. Due to the limited availability of experimental data for the deuterated species,

this guide presents data for the non-deuterated analog, 1-Bromoundecane, which serves as a

close proxy. The guide details the physical properties in a structured format, outlines relevant

experimental protocols, and includes a schematic for its synthesis.

Data Presentation: Physical Properties
The physical properties of 1-Bromoundecane-d3 are expected to be nearly identical to those

of its non-deuterated counterpart, with a minor difference in molecular weight due to the three

deuterium atoms. The following table summarizes the key physical characteristics of 1-

Bromoundecane.
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Property Value

Molecular Formula C₁₁H₂₀D₃Br

Molecular Weight 238.22 g/mol

Appearance Colorless to yellowish liquid[1][2]

Melting Point -9 °C[3][4][5][6]

Boiling Point 137-138 °C at 18 mmHg[3][5][6]

Density 1.054 g/mL at 25 °C[3][5][6]

Refractive Index (n20/D) 1.457[3][6]

Vapor Density 8.2 (vs air)[3][6]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Solubility
Insoluble in water; soluble in organic solvents

like ethers and alcohols[1].

Experimental Protocols
Detailed methodologies for the determination of key physical properties and a plausible

synthetic route are outlined below.

Determination of Physical Properties
Standard analytical techniques are employed to determine the physical characteristics of liquid

alkyl halides like 1-Bromoundecane-d3.

Melting Point: The melting point is determined using a capillary melting point apparatus. A

small sample is sealed in a capillary tube and heated slowly. The temperature range from the

appearance of the first liquid drop to complete liquefaction is recorded.

Boiling Point: The boiling point is measured at a specific pressure, often under vacuum for

high-boiling-point compounds to prevent decomposition. The substance is heated in a

distillation apparatus, and the temperature at which the vapor pressure equals the applied

pressure is recorded as the boiling point.
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Density: The density is typically measured using a pycnometer or a digital density meter at a

specified temperature (e.g., 25 °C). This involves determining the mass of a known volume

of the liquid.

Refractive Index: A refractometer, such as an Abbe refractometer, is used to measure the

refractive index. A drop of the liquid is placed on the prism, and the instrument measures the

extent to which light is bent as it passes through the sample, typically at 20°C using the

sodium D-line (589 nm).

Synthesis of 1-Bromoundecane-d3
A common method for preparing deuterated alkyl halides is through dehalogenative

deuteration, using a suitable deuterium source. A plausible workflow for the synthesis of 1-
Bromoundecane-d3 is described below and illustrated in the subsequent diagram.

Starting Material: The synthesis would likely start from a suitable precursor, such as 1,1,1-

trideuterio-undecanol or undecanoyl chloride.

Bromination: The hydroxyl group of 1,1,1-trideuterio-undecanol can be converted to a

bromide using a standard brominating agent like phosphorus tribromide (PBr₃) or

hydrobromic acid (HBr). Alternatively, reduction of undecanoyl chloride followed by

bromination could be employed.

Purification: The crude 1-Bromoundecane-d3 is then purified, typically by fractional

distillation under reduced pressure, to remove any unreacted starting materials and

byproducts.

Characterization: The final product's identity and purity are confirmed using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to verify the position

and extent of deuteration, and Gas Chromatography-Mass Spectrometry (GC-MS) to confirm

its molecular weight and purity[7].

Mandatory Visualization
The following diagram illustrates a potential synthetic pathway for 1-Bromoundecane-d3.
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Undecanoic Acid Undecanoyl Chloride
SOCl₂
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LiAlD(OtBu)₃

Undecanol-1,1-d2

1. EtMgBr
2. H₂O

1-Bromoundecane-1,1-d2
PBr₃

Click to download full resolution via product page

Caption: A possible synthetic route to a deuterated 1-Bromoundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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